Cas no 53530-26-0 (ethyl 2-hydroxy-4-methoxy-6-propylbenzoate)

• Product name: ethyl 2-hydroxy-4-methoxy-6-propylbenzoate
• CAS No: 53530-26-0
• MF: C₁₃H₁₈O₄
• MW: 238.27962
• CID: 1583847
• PubChem ID: 179627

ethyl 2-hydroxy-4-methoxy-6-propylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-4-methoxy-6-propylbenzoate
• ethyl divaricatinate
• Benzoic acid, 2-hydroxy-4-methoxy-6-propyl-, ethyl ester
• ZTEGMSJYDACIAV-UHFFFAOYSA-N
• 53530-26-0
• CHEBI:204548
• DTXSID10968283

• Inchi： InChI=1S/C13H18O4/c1-4-6-9-7-10(16-3)8-11(14)12(9)13(15)17-5-2/h7-8,14H,4-6H2,1-3H3
• InChI Key： ZTEGMSJYDACIAV-UHFFFAOYSA-N
• SMILES： CCCC1=C(C(=CC(=C1)OC)O)C(=O)OCC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 238.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.105
• Boiling Point: 370.3°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.518
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives